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This technical guide provides a comprehensive overview of the commercial applications of

tritium in radioluminescent devices, with a focus on the core principles, manufacturing

processes, and relevant applications for researchers, scientists, and drug development

professionals.

Introduction to Tritium Radioluminescence
Tritium (³H), a radioactive isotope of hydrogen, is a key component in self-powered lighting

technology. This technology, known as radioluminescence, harnesses the energy from the beta

decay of tritium to generate a continuous and long-lasting light source without the need for

external electrical power.[1] The fundamental principle involves the interaction of beta particles

(electrons) emitted by tritium with a phosphor material, causing it to phosphoresce and emit

visible light.[2] This process is contained within a sealed glass vessel, most commonly a

borosilicate glass tube, creating what is known as a Gaseous Tritium Light Source (GTLS).[2]

[3]

The low energy of tritium's beta decay (an average of 5.7 keV) makes it a relatively safe

radioisotope for commercial applications, as the beta particles cannot penetrate human skin.[4]

However, the decay process does generate low levels of X-rays due to bremsstrahlung

radiation.[5] The longevity of these devices is determined by the half-life of tritium (12.32

years) and the degradation of the phosphor material, resulting in a useful life that can extend

from 10 to 20 years.[2]
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Core Technology: Gaseous Tritium Light Sources
(GTLS)
The heart of most commercial tritium radioluminescent devices is the GTLS. Its construction is

a multi-step process designed to ensure safety, longevity, and consistent light output.

Principle of Operation
The operation of a GTLS is based on a straightforward energy conversion process.

Tritium (³H) Gas

Beta Decay

undergoes

Beta Particle (e⁻)

emits

Phosphor Coating

strikes

Excitation

undergoes

Visible Light (Photon)

emits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b154650?utm_src=pdf-body
https://www.benchchem.com/product/b154650?utm_src=pdf-body
https://www.benchchem.com/product/b154650?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Radioluminescence in a GTLS.

Quantitative Data: Performance Characteristics
The performance of a GTLS is primarily determined by the type of phosphor used, the amount

and pressure of the tritium gas, and the geometry of the glass tube. Different phosphor

compositions produce a variety of colors, with green generally being the brightest to the human

eye.[6]

Phosphor
Composition

Typical Color
Peak Emission
Wavelength (nm)

Relative Brightness
(%)

Zinc Sulfide (ZnS:Cu) Green 530 100

Zinc Sulfide (ZnS:Ag) Blue 450 60

Zinc Cadmium Sulfide

((Zn,Cd)S:Ag)
Yellow 590 80

Yttrium Oxysulfide

(Y₂O₂S:Eu)
Red 627 40

Note: Relative brightness is an approximation and can vary based on manufacturing

parameters.

Property Value Unit

Tritium Half-life 12.32 years

Beta Particle Energy (Average) 5.7 keV

Beta Particle Energy

(Maximum)
18.6 keV

Typical GTLS Brightness 0.05 - 2 cd/m²

Useful Device Lifetime 10 - 20 years

Experimental Protocols
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This section details the methodologies for the fabrication and testing of gaseous tritium light

sources.

Fabrication of Gaseous Tritium Light Sources (GTLS)
The manufacturing of GTLS is a precise process requiring specialized equipment to handle

radioactive materials and ensure a high-quality, hermetically sealed product.[3]
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Tube Preparation Tritium Filling Sealing and Finishing

Tube Cleaning Phosphor CoatingInternal coating EvacuationTransfer to vacuum system Tritium BackfillingIntroduction of tritium gas Laser SealingHermetic sealing Quality ControlInspection and testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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